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Compound of Interest

Compound Name:
N-Methyl-(R)-salsolinol

hydrobromide

Cat. No.: B12058073

Get Quote

Part 1: Executive Safety Assessment
N-Methyl-(R)-salsolinol hydrobromide (CAS: 53622-84-7 stereoisomer) is a potent

dopaminergic neurotoxin. Structurally related to MPTP and endogenous

tetrahydroisoquinolines, it is frequently used to induce Parkinson’s-like pathology in research

models.

CRITICAL OPERATIONAL WARNING: Unlike MPTP, which is commonly deactivated with

bleach (sodium hypochlorite), do NOT attempt to chemically deactivate N-Methyl-(R)-salsolinol

with bleach or strong oxidizers at the bench.

Scientific Rationale: Oxidation of this catechol-isoquinoline yields o-quinones and 1,2-

dimethyl-6,7-dihydroxyisoquinolinium ions, species that retain significant cytotoxicity and

neurotoxicity.

Directive: The only validated disposal method is high-temperature incineration via a licensed

hazardous waste contractor.

Part 2: Waste Characterization & Classification
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Proper classification ensures compliance with local and federal regulations (e.g., EPA/RCRA in

the US). While not explicitly P-listed or U-listed, this compound must be managed as a Toxic

Hazardous Waste due to its specific biological activity.

Parameter Classification / Value Notes

Physical State Solid (Powder)
Hygroscopic; store with

desiccant.

RCRA Status Non-Listed Hazardous Waste

Manage as "Toxic" based on

generator knowledge of

biological hazards.

DOT Shipping Name Toxic solids, organic, n.o.s.
(N-Methyl-salsolinol

hydrobromide)

UN Number UN 2811
Packing Group: II or III

(Assume II for safety).

Segregation Toxic / Bioactive
Segregate from oxidizers and

acids.

Part 3: Disposal Workflow
This protocol is designed to isolate the neurotoxin from the environment and laboratory

personnel immediately upon waste generation.

A. Solid Waste (Powder, Contaminated Debris)
Primary Containment: Place waste (weigh boats, gloves, paper towels) directly into a clear,

6-mil polyethylene bag.

Secondary Containment: Seal the primary bag and place it inside a second, durable

hazardous waste bag or a rigid wide-mouth jar.

Labeling: Affix a hazardous waste label.

Constituents: "N-Methyl-(R)-salsolinol hydrobromide"

Hazard Checkbox: Toxic
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Special Note: "NEUROTOXIN - DO NOT OPEN"

Storage: Store in a satellite accumulation area inside a secondary bin labeled "TOXIC

WASTE ONLY."

B. Liquid Waste (Stock Solutions, Cell Media)
Segregation: Do not mix with general organic solvents (e.g., acetone/methanol waste) unless

approved by EHS. Keep separate to prevent accidental reaction.

Container: Use a chemically resistant HDPE or glass bottle with a vented cap if available.

No Deactivation:Do not add bleach. Cap tightly.

Disposal Path: Hand over to EHS for incineration.

C. Empty Containers (Vials)
Triple Rinse: Rinse the empty vial three times with a suitable solvent (water or ethanol).

Rinsate Disposal: Collect all rinsate as Liquid Waste (see above).

Defacing: Deface the label on the vial.

Final Step: Discard the rinsed, defaced vial as glass trash (if permitted by local EHS) or solid

hazardous waste if unsure of rinse efficiency.

Part 4: Visualized Workflow (DOT Diagram)
The following diagram illustrates the critical decision points and flow for handling this specific

neurotoxin.
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Figure 1: Segregated disposal workflow emphasizing the prohibition of chemical deactivation

and the requirement for incineration.

Part 5: Emergency Procedures (Spill Response)
Scenario: Accidental spill of powder (>10 mg) on a benchtop.

Evacuate & Alert: Clear the immediate area. Alert lab personnel.

PPE Upgrade: Wear double nitrile gloves, a lab coat, safety goggles, and an N95 respirator

(or P100) to prevent inhalation of dust.

Containment: Cover the spill with a damp paper towel (water or ethanol) to prevent dust

aerosolization. Do not dry sweep.

Cleanup:

Wipe up the material gently working from the outside in.

Place all used towels and gloves into a hazardous waste bag immediately.

Clean the surface three times with a detergent solution, then water.

Verification: If available, check surface for residual fluorescence (some isoquinolines

fluoresce) or treat as fully contaminated until triple-cleaned.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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